2-Isobutyl-cyclopent-2-enol

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 2-(2-methylpropyl)cyclopent-2-en-1-ol
• InChI: InChI=1S/C9H16O/c1-7(2)6-8-4-3-5-9(8)10/h4,7,9-10H,3,5-6H2,1-2H3
• InChI Key: MPWWHZHNJMABFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CCCC1O

Description

2-Isobutyl-cyclopent-2-enol is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The alcohol (Intermediate D3, 16 mmol) in THF (30 mL) at 0° C. was treated with isobutyl magnesium bromide (40 mmol). The catalyst, 1,3-bis(diphenylphosphino)propane nickel (II) chloride (0.75 mmol) (NiCl2dppp) was added in one portion and the mixture was heated to reflux for 3 h. (see: Organ et al. J. Org. Chem. 1997, 62, 1523, incorporated herein by reference). The reaction mixture was cooled to rt and quenched with sat. NH4Cl solution. The mixture was filtered and partitioned between brine and diethyl ether. The organic layer was removed and dried over Na2SO4, filtered and concentrated under vacuum. The oil was purified by chromatography on SiO2 with 20% EtOAc:Hx to yield 2-isobutyl-cyclopent-2-enol (Intermediate D4). Use of 2-isobutyl-cyclopent-2-enol (Intermediate D4) in Method A produced 4-(2-isobutyl-cyclopent-2-enylmethyl)-1,3-dihydro-imidazole-2-thione (Compound 20).